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Compound of Interest

Compound Name: Ornidazole diol

Cat. No.: B1680657

For researchers and professionals in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility.
Ornidazole diol, a substance utilized in pharmaceutical research, requires careful handling
and disposal due to its potential hazards. This guide provides essential, step-by-step
procedures for the safe disposal of ornidazole diol, ensuring compliance and minimizing
environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle ornidazole diol with
appropriate personal protective equipment (PPE) to mitigate exposure risks. The compound is
classified as harmful if swallowed, and can cause skin and serious eye irritation, as well as
potential respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting
effects.[2]

Essential Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles with side-shields.[2]
e Hand Protection: Use protective gloves.[2]

o Skin and Body Protection: Wear impervious clothing to prevent skin contact.[2]
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» Respiratory Protection: In areas with inadequate ventilation or when dust/aerosols may be
generated, use a suitable respirator.[2][3]

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[1] Spills
should be absorbed with a finely-powdered, liquid-binding material such as diatomite.[1][2]
Prevent the substance from entering drains or water courses to avoid environmental
contamination.[1][2]

Hazard Classification and Quantitative Data

Understanding the specific hazards of ornidazole diol is fundamental to its safe management.
The following table summarizes its classification according to the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).

Hazard Classification Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation[1]
Specific target organ toxicity, H335: May cause respiratory
] Category 3 o
single exposure irritation[1]
) o H400: Very toxic to aquatic
Acute aquatic toxicity Category 1 ]
life[2]
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 1

with long lasting effects[2]

Step-by-Step Disposal Protocol

The disposal of ornidazole diol must be conducted in accordance with prevailing country,
federal, state, and local regulations.[1][2] Improper disposal can lead to significant
environmental harm and potential legal ramifications.
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Experimental Protocol for Disposal:

o Waste Identification and Segregation:

o lIdentify all waste containing ornidazole diol, including pure substance, solutions, and
contaminated labware (e.g., vials, pipette tips, gloves).

o Segregate ornidazole diol waste from other laboratory waste streams to ensure proper
handling.

o Containment and Labeling:

o Place all ornidazole diol waste into a designated, leak-proof, and clearly labeled
hazardous waste container.

o The label should include the words "Hazardous Waste," the name "Ornidazole diol," and
a clear description of the hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental
Hazard").

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a cool, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.[1][2]

o Ensure the storage area is secure and accessible only to authorized personnel.

e Arranging for Professional Disposal:

o Contact a licensed hazardous waste disposal company to arrange for the pickup and
disposal of the ornidazole diol waste.

o Provide the disposal company with the Safety Data Sheet (SDS) for ornidazole diol to
ensure they are fully aware of the material's hazards.

o Disposal should be carried out at an approved waste disposal plant, which typically
involves incineration for pharmaceutical waste.[4][5]

e Documentation:
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o Maintain detailed records of the amount of ornidazole diol waste generated, the dates of
accumulation, and the date of pickup by the disposal company.

o Retain all documentation provided by the hazardous waste disposal company, such as

waste manifests.

Note: Under no circumstances should ornidazole diol be disposed of down the drain or in
regular trash.[4] The U.S. Environmental Protection Agency (EPA) regulations, particularly
Subpart P of the Resource Conservation and Recovery Act (RCRA), prohibit the sewering of
hazardous pharmaceutical waste by healthcare facilities.[4][6]

Logical Workflow for Ornidazole Diol Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ornidazole diol.
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Caption: Workflow for the safe handling and disposal of ornidazole diol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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